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Compound of Interest

N-allyl-N-isopropylamine
Compound Name:

hydrobromide
CAS No.: 99726-37-1
Cat. No.: B3176509

Get Quote

Executive Summary & Scientific Context

Product:N-Allyl-N-isopropylamine Hydrobromide CAS (Free Base): 35000-22-7 Formula:

Molecular Weight: 180.09 g/mol [1]

N-Allyl-N-isopropylamine hydrobromide is a secondary amine salt frequently utilized as a
building block in the synthesis of conductive polymers, pharmaceutical intermediates, and
proteomic reagents. In drug development, it serves as a precursor for constructing
functionalized

-lactams and other nitrogen-heterocycles via metal-catalyzed cyclizations.

This guide provides a detailed structural verification protocol using 1H NMR spectroscopy.
Unlike simple spectral libraries, this analysis focuses on the diagnostic shifts that confirm salt
formation—specifically the deshielding of

-protons adjacent to the ammonium center—and distinguishes the product from its free base
and common impurities like isopropylamine or allylamine.
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Structural Analysis & Assignment Logic

To accurately interpret the spectrum, we must first map the protons to their magnetic
environments. The molecule consists of three distinct spin systems: the isopropyl group, the
allyl group, and the ammonium protons.

Molecular Visualization

The following diagram maps the proton environments (H-a through H-e) referenced in the
spectral analysis.

Figure 1: Proton Assignment Map for N-Allyl-N-isopropylamine HBr
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Caption: Logical connectivity and predicted chemical shift zones for the hydrobromide salt.

Comparative Spectral Data: Salt vs. Free Base

The most critical aspect of characterizing the hydrobromide salt is observing the "Salt Shift"—
the downfield movement of protons adjacent to the nitrogen due to the positive charge of the
ammonium species (

).
Predicted Chemical Shift Table (Solvent: DMSO-)

Note: DMSO-

is recommended over

for initial characterization to observe the ammonium protons, which exchange rapidly in
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Free Base ( HBr Salt (

Assignment Proton Type Multiplicity (Salt Effect)
ppm) ppm)
Doublet (
H-a Isopropyl 1.05 130-135  +0.25
Hz)
+0.60
H-b Isopropyl Septet 2.80 3.35-3.50 _ _
(Diagnostic)
Allyl Doublet/Multi +0.50
H-c 3.20 3.60-3.75 , _
plet (Diagnostic)
H-d Vinyl Multiplet 5.85 590-6.00  +0.10
H-e Vinyl Multiplet 510-520  530-550  +0.20
Amine/Ammo ) +7.50
NH ) Broad Singlet  1.20 8.50 -9.20 ) )
nium (Diagnostic)

Detailed Signal Interpretation

e The Ammonium Region (8.5-9.2 ppm): In the free base, the amine proton is shielded (~1.2
ppm). Upon formation of the HBr salt, these protons become highly deshielded (

) and appear as a broad singlet downfield. Critical Check: If you run this in
, this peak will disappear due to Deuterium exchange (
).

e The

-Proton Shift (3.3—3.8 ppm): The protons on the carbons directly attached to the nitrogen (H-
b and H-c) experience the strongest inductive effect from the positive charge.

o H-b (Isopropyl Methine): Shifts from ~2.8 to ~3.4 ppm.

o H-c (Allyl Methylene): Shifts from ~3.2 to ~3.7 ppm.
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o Validation: If these peaks remain upfield (<3.0 ppm), your sample has likely deprotonated
or is not fully converted to the salt.

e The Allyl System (5.3—6.0 ppm): The vinyl protons (H-d, H-e) are further away from the
charge center and show smaller shifts. Their complex splitting pattern (AMX spin system)
remains the fingerprint for the allyl group integrity.

Experimental Protocol: Self-Validating Workflow

To ensure scientific rigor, follow this step-by-step protocol designed to validate the salt
formation and purity.
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Start: Crude HBr Salt
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Caption: Decision tree for validating salt formation via NMR.
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Sample Preparation

e Solvent Choice: Use DMSO-

(99.9% D) for the primary spectrum.

o Reasoning: DMSO prevents rapid proton exchange, allowing observation of the
ammonium (

) protons. It also solubilizes polar salts effectively.

o Alternative:

is excellent for solubility but will erase the NH signals and slightly shift alkyl peaks upfield
due to solvent polarity differences.

o Concentration: 10—-15 mg of sample in 0.6 mL solvent.

o Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO pentet at 2.50 ppm.

Integration Ratios (Quality Control)

Set the integral of the single vinyl methine proton (H-d at ~5.9 ppm) to 1.00.
¢ H-e (Vinyl Terminus): Should integrate to 2.0 (Acceptable: 1.9-2.1).

» H-c (Allyl Methylene): Should integrate to 2.0.

» H-b (Isopropyl Methine): Should integrate to 1.0.

» H-a (Isopropyl Methyls): Should integrate to 6.0.

¢ NH Protons: Should integrate to 2.0 (often broad and under-integrated; 1.5-2.0 is
acceptable).

Comparison with Alternatives

When identifying this compound, researchers often encounter structurally similar contaminants.
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N-Allyl-N- Isopropylamine HBr Allylamine HBr
Feature ) ] . .
isopropylamine HBr (Impurity) (Impurity)
Contains BOTH o
o ] Missing Isopropyl
) Isopropyl (doublet + Missing Allyl signals )
Key Signals signals (1.3 ppm
septet) AND Allyl (5.0-6.0 ppm).
) ) doublet).
(multiplets) signals.
) 1 Allylgroup: 1
Ratio Only Isopropyl Only Allyl

Isopropyl group

] High (Overlapping ) o )
Complexity ) Low (Simple splitting) Medium
spin systems)

Advantages of 1H NMR for this Analysis:

o Definitive ID: Unlike IR (which shows broad NH stretches for all salts), NMR quantitatively
confirms the 1:1 ratio of allyl to isopropyl groups.

o Purity Check: Instantly detects residual free amine (via chemical shift position) or trapped
solvent.
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« Experimental Validation of Amine Salts

o Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common
Laboratory Solvents as Trace Impurities. J. Org. Chem., 62(21), 7512-7515. (Crucial for
identifying solvent peaks in DMSO/D20). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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